Quetiapine Dimer Impurity Quetiapine Dimer Impurity
Brand Name: Vulcanchem
CAS No.: 945668-94-0
VCID: VC20809739
InChI: InChI=1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
SMILES: C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75
Molecular Formula: C30H24N4S2
Molecular Weight: 504.7 g/mol

Quetiapine Dimer Impurity

CAS No.: 945668-94-0

Cat. No.: VC20809739

Molecular Formula: C30H24N4S2

Molecular Weight: 504.7 g/mol

* For research use only. Not for human or veterinary use.

Quetiapine Dimer Impurity - 945668-94-0

Specification

CAS No. 945668-94-0
Molecular Formula C30H24N4S2
Molecular Weight 504.7 g/mol
IUPAC Name 6-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
Standard InChI InChI=1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
Standard InChI Key MFQIBYYFBRAARW-UHFFFAOYSA-N
SMILES C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75
Canonical SMILES C1CN(CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)C5=NC6=CC=CC=C6SC7=CC=CC=C75

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